Cas no 161868-45-7 (Ethyl 2-ethoxypiperidine-1-carboxylate)

• Product Name: Ethyl 2-ethoxypiperidine-1-carboxylate
• CAS No: 161868-45-7
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 109833
• Update Time: 2023-08-02

Ethyl 2-ethoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 2-ethoxy-, ethyl ester
• 1-Piperidinecarboxylicacid,2-ethoxy-,ethylester(9CI)
• Ethyl 2-ethoxypiperidine-1-carboxylate
• 2-Ethoxy-1-piperidinecarboxylic acid ethyl ester

• Inchi： 1S/C10H19NO3/c1-3-13-9-7-5-6-8-11(9)10(12)14-4-2/h9H,3-8H2,1-2H3
• InChI Key： VJMXRSVINBRXTL-UHFFFAOYSA-N
• SMILES： O(CC)C1CCCCN1C(=O)OCC

Computed Properties

• Exact Mass: 201.136
• Monoisotopic Mass: 201.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.8